Cas no 16461-98-6 (1H-Pyrazole-3,4-diamine)

• Product Name: 1H-Pyrazole-3,4-diamine
• CAS No: 16461-98-6
• MF: C₃H₆N₄
• MW: 98.1065392494202
• MDL: MFCD09473558
• CID: 1088381
• PubChem ID: 10154007
• Update Time: 2025-10-30

1H-Pyrazole-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-diamine
• 1H-PYRAZOLE-4,5-DIAMINE
• 1H-pyrazole-4,5-diamine(SALTDATA: FREE)
• 3,4-Diamino-1H-pyrazole
• Pyrazole-3,4-diamine dihydrochloride
• 3,4-Diamino-pyrazol
• 3,4-diamino-pyrazole
• Pyrazole-3,4-diamine dihy...
• 3,4-Diaminopyrazole
• DB-126910
• pyrazol-3,4-diaMine 2HCl
• AKOS005168272
• MFCD09473558
• 16461-98-6
• CS-0055205
• STK352314
• AM20080464
• 4,5-diaminopyrazole
• LHGQFZQWSOXLEW-UHFFFAOYSA-N
• AKOS015922522
• PB24174
• 1H-Pyrazole-4,5-diamine, AldrichCPR
• Z802599594
• EN300-142122

• MDL： MFCD09473558
• Inchi： 1S/C3H6N4/c4-2-1-6-7-3(2)5/h1H,4H2,(H3,5,6,7)
• InChI Key： LHGQFZQWSOXLEW-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)N)N

Computed Properties

• Exact Mass: 98.05920
• Monoisotopic Mass: 98.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.72000
• LogP: 0.73650

1H-Pyrazole-3,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1H-Pyrazole-3,4-diamine

Professional Introduction to 1H-Pyrazole-3,4-diamine (CAS No. 16461-98-6)

1H-Pyrazole-3,4-diamine, identified by its Chemical Abstracts Service (CAS) number 16461-98-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This bidentate nitrogen-containing scaffold is structurally characterized by a six-membered ring containing two adjacent amino groups at the 3 and 4 positions. Its unique chemical properties make it a versatile intermediate in the synthesis of various biologically active molecules, particularly in medicinal chemistry and drug development.

The significance of 1H-Pyrazole-3,4-diamine stems from its ability to act as a key building block in the construction of more complex pharmacophores. The presence of two electron-rich nitrogen atoms allows for facile coordination with transition metals, making it valuable in catalytic applications. Additionally, its rigid aromatic core provides stability while allowing for functionalization at multiple sites, enabling the creation of diverse derivatives with tailored biological activities.

In recent years, 1H-Pyrazole-3,4-diamine has been extensively studied for its potential in medicinal chemistry. One of the most promising areas of research involves its incorporation into small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyrazole scaffold is particularly favored due to its ability to mimic natural substrates and disrupt enzyme activity effectively.

Moreover, 1H-Pyrazole-3,4-diamine has shown promise as a precursor in the synthesis of antiviral and antibacterial agents. Researchers have leveraged its structural framework to design compounds that interfere with viral replication or bacterial metabolic pathways. The flexibility offered by the pyrazole ring allows chemists to modify substituents strategically, enhancing binding affinity and selectivity against target pathogens. This adaptability has been instrumental in overcoming drug resistance mechanisms observed in clinical settings.

Recent advancements in computational chemistry have further highlighted the importance of 1H-Pyrazole-3,4-diamine as a scaffold for drug discovery. Molecular docking simulations and virtual screening techniques have enabled researchers to rapidly identify novel derivatives with enhanced pharmacokinetic profiles. These computational approaches complement traditional synthetic methods, accelerating the development pipeline for new therapeutics.

The versatility of 1H-Pyrazole-3,4-diamine is also evident in materials science applications. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and as a component in functional materials such as metal-organic frameworks (MOFs). These materials exhibit unique properties that make them suitable for applications ranging from gas storage to sensors.

In conclusion, 1H-Pyrazole-3,4-diamine (CAS No. 16461-98-6) represents a cornerstone compound in modern chemical research. Its structural features and reactivity make it indispensable in pharmaceutical synthesis, offering pathways to develop innovative treatments for diverse diseases. As research continues to uncover new applications and methodologies, the importance of this compound is expected to grow further, solidifying its role as a critical intermediate in both academic and industrial settings.